Cas no 1781124-16-0 (4-Ethoxy-1-methylpiperidine-4-carbaldehyde)
4-Ethoxy-1-methylpiperidine-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1781124-16-0
- EN300-1143641
- 4-Ethoxy-1-methylpiperidine-4-carbaldehyde
- 4-Piperidinecarboxaldehyde, 4-ethoxy-1-methyl-
-
- Inchi: 1S/C9H17NO2/c1-3-12-9(8-11)4-6-10(2)7-5-9/h8H,3-7H2,1-2H3
- InChI Key: VMBIOBNHHUWWHL-UHFFFAOYSA-N
- SMILES: O(CC)C1(C=O)CCN(C)CC1
Computed Properties
- Exact Mass: 171.125928785g/mol
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.01±0.1 g/cm3(Predicted)
- Boiling Point: 223.5±40.0 °C(Predicted)
- pka: 7.59±0.10(Predicted)
4-Ethoxy-1-methylpiperidine-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1143641-0.05g |
4-ethoxy-1-methylpiperidine-4-carbaldehyde |
1781124-16-0 | 95% | 0.05g |
$768.0 | 2023-10-26 | |
| Enamine | EN300-1143641-0.1g |
4-ethoxy-1-methylpiperidine-4-carbaldehyde |
1781124-16-0 | 95% | 0.1g |
$804.0 | 2023-10-26 | |
| Enamine | EN300-1143641-0.25g |
4-ethoxy-1-methylpiperidine-4-carbaldehyde |
1781124-16-0 | 95% | 0.25g |
$840.0 | 2023-10-26 | |
| Enamine | EN300-1143641-0.5g |
4-ethoxy-1-methylpiperidine-4-carbaldehyde |
1781124-16-0 | 95% | 0.5g |
$877.0 | 2023-10-26 | |
| Enamine | EN300-1143641-1.0g |
4-ethoxy-1-methylpiperidine-4-carbaldehyde |
1781124-16-0 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1143641-2.5g |
4-ethoxy-1-methylpiperidine-4-carbaldehyde |
1781124-16-0 | 95% | 2.5g |
$1791.0 | 2023-10-26 | |
| Enamine | EN300-1143641-5.0g |
4-ethoxy-1-methylpiperidine-4-carbaldehyde |
1781124-16-0 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1143641-10.0g |
4-ethoxy-1-methylpiperidine-4-carbaldehyde |
1781124-16-0 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1143641-1g |
4-ethoxy-1-methylpiperidine-4-carbaldehyde |
1781124-16-0 | 95% | 1g |
$914.0 | 2023-10-26 | |
| Enamine | EN300-1143641-5g |
4-ethoxy-1-methylpiperidine-4-carbaldehyde |
1781124-16-0 | 95% | 5g |
$2650.0 | 2023-10-26 |
4-Ethoxy-1-methylpiperidine-4-carbaldehyde Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 4-Ethoxy-1-methylpiperidine-4-carbaldehyde
Introduction to 4-Ethoxy-1-methylpiperidine-4-carbaldehyde (CAS No. 1781124-16-0)
4-Ethoxy-1-methylpiperidine-4-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1781124-16-0, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This heterocyclic aldehyde features a piperidine core substituted with an ethoxy group at the 4-position and a methyl group at the 1-position, terminated with an aldehyde functionality at the 4-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of pharmaceutical agents targeting neurological and cardiovascular disorders.
The aldehyde group in 4-Ethoxy-1-methylpiperidine-4-carbaldehyde serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures through condensation reactions, such as Schiff base formation, or through oxidation to carboxylic acids. This reactivity has been exploited in recent years to develop novel drug candidates with enhanced pharmacological profiles. For instance, derivatives of this compound have shown promise in modulating enzyme activities and receptor interactions relevant to diseases such as Alzheimer's and hypertension.
Recent advancements in synthetic methodologies have refined the preparation of 4-Ethoxy-1-methylpiperidine-4-carbaldehyde, allowing for higher yields and purities through optimized reaction conditions. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to achieve enantiomerically pure forms, which are critical for drugs requiring specific stereochemical configurations. These developments align with the broader trend in medicinal chemistry toward greener and more efficient synthetic routes.
The piperidine scaffold is a privileged structure in drug discovery due to its favorable pharmacokinetic properties and ability to interact with biological targets. In particular, piperidine derivatives have been extensively studied for their role as intermediates in antipsychotic, antihistamine, and antiviral agents. The incorporation of an ethoxy group enhances lipophilicity while maintaining solubility, making 4-Ethoxy-1-methylpiperidine-4-carbaldehyde an attractive building block for medicinal chemists.
In clinical research, analogs of 4-Ethoxy-1-methylpiperidine-4-carbaldehyde have been investigated for their potential as kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various cancers and inflammatory diseases. The aldehyde functionality allows for selective binding to kinase active sites, facilitating the design of potent inhibitors. Preliminary studies have demonstrated that certain derivatives exhibit inhibitory effects on specific kinases while maintaining low toxicity profiles.
The methyl group at the 1-position of 4-Ethoxy-1-methylpiperidine-4-carbaldehyde contributes to steric hindrance and can influence binding affinity when incorporated into larger molecules. This feature has been leveraged in structure-based drug design to optimize interactions with biological targets. Computational modeling techniques, such as molecular dynamics simulations and docking studies, have been instrumental in predicting how modifications around this scaffold will affect binding affinity and selectivity.
Industrial applications of 4-Ethoxy-1-methylpiperidine-4-carbaldehyde extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its reactivity allows for the synthesis of precursors used in crop protection agents and fine chemicals, underscoring its versatility. The demand for sustainable chemical processes has also driven interest in biocatalytic approaches for producing this compound, reducing reliance on traditional petrochemical feedstocks.
Future research directions may explore novel synthetic pathways to 4-Ethoxy-1-methylpiperidine-4-carbaldehyde, including biocatalytic methods that align with principles of green chemistry. Additionally, investigating its role in emerging therapeutic areas, such as neurodegenerative diseases or metabolic disorders, could unlock new opportunities for drug development. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible clinical benefits.
In summary,4-Ethoxy-1-methylpiperidine-4-carbaldehyde (CAS No. 1781124-16-0) represents a compound of considerable interest due to its structural features and functional versatility. Its applications span multiple domains of chemical research, from synthetic organic chemistry to drug discovery and industrial applications. As methodologies evolve to meet sustainability goals and therapeutic demands, this compound is poised to remain a cornerstone in the development of innovative chemical solutions.
1781124-16-0 (4-Ethoxy-1-methylpiperidine-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)